2-Methylpyrazine 2-Methylpyrazine Methylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by a methyl group. It is a flavouring agent found in coffee, peanuts and red peppers. It has a role as a flavouring agent, a plant metabolite and a Maillard reaction product.
2-Methylpyrazine is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 109-08-0
VCID: VC20825212
InChI: InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
SMILES: CC1=NC=CN=C1
Molecular Formula: C5H6N2
Molecular Weight: 94.11 g/mol

2-Methylpyrazine

CAS No.: 109-08-0

Cat. No.: VC20825212

Molecular Formula: C5H6N2

Molecular Weight: 94.11 g/mol

* For research use only. Not for human or veterinary use.

2-Methylpyrazine - 109-08-0

Specification

Description Methylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by a methyl group. It is a flavouring agent found in coffee, peanuts and red peppers. It has a role as a flavouring agent, a plant metabolite and a Maillard reaction product.
2-Methylpyrazine is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
CAS No. 109-08-0
Molecular Formula C5H6N2
Molecular Weight 94.11 g/mol
IUPAC Name 2-methylpyrazine
Standard InChI InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
Standard InChI Key CAWHJQAVHZEVTJ-UHFFFAOYSA-N
SMILES CC1=NC=CN=C1
Canonical SMILES CC1=NC=CN=C1
Boiling Point 135.00 °C. @ 761.00 mm Hg
Melting Point -29 °C

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